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Compound of Interest

Compound Name: Fluticasone Propionate Dithioacid

Cat. No.: B16346402

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of Fluticasone Propionate
Dithioacid based on currently available public information. Detailed experimental protocols for

its specific synthesis and analysis are not extensively published in peer-reviewed literature. The

methodologies presented herein are based on general principles for the analysis of

pharmaceutical impurities and should be adapted and validated for specific laboratory

conditions.

Introduction
Fluticasone Propionate Dithioacid is a known impurity and related compound of Fluticasone

Propionate, a potent synthetic corticosteroid widely used for its anti-inflammatory properties in

the treatment of asthma and allergic rhinitis.[1] As with any active pharmaceutical ingredient

(API), the identification and control of impurities are critical for ensuring the safety and efficacy

of the final drug product. Fluticasone Propionate Dithioacid serves as a reference standard

for the accurate identification and quantification of this specific impurity during the quality

control of Fluticasone Propionate manufacturing and formulation.[2]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Fluticasone Propionate Dithioacid
is presented in the table below. This information is compiled from various chemical supplier

databases.

Property Value References

Chemical Name

(6S,8S,9R,10S,11S,13S,14S,1

6R,17R)-6,9-Difluoro-11-

hydroxy-10,13,16-trimethyl-3-

oxo-17-

(propionyloxy)-6,7,8,9,10,11,1

2,13,14,15,16,17-

dodecahydro-3H-

cyclopenta[a]phenanthrene-

17-carbodithioic acid

[3]

Molecular Formula C24H30F2O4S2 [1][3]

Molecular Weight 484.63 g/mol [1]

CAS Number Not Available (NA) [2][3][4]

Appearance Crystalline solid [5]

Purity
≥98% (by HPLC, specific to

supplier)

Storage -20°C [5]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).

[5]

Synthesis Pathway
While a specific, detailed synthesis protocol for Fluticasone Propionate Dithioacid is not

publicly available, a plausible synthetic route can be conceptualized based on the structure of

the parent molecule, Fluticasone Propionate. The key transformation would involve the
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conversion of the S-(fluoromethyl) ester group in Fluticasone Propionate to a dithioic acid. This

could potentially be achieved through a multi-step process involving hydrolysis and subsequent

reaction with a sulfurating agent.

Below is a conceptual diagram illustrating a possible synthetic pathway.

Fluticasone Propionate

Carboxylic Acid Intermediate

Hydrolysis

Fluticasone Propionate Dithioacid

Thionation
(e.g., Lawesson's reagent)

Click to download full resolution via product page

Caption: Conceptual synthesis pathway for Fluticasone Propionate Dithioacid.

Application as a Reference Standard
The primary application of Fluticasone Propionate Dithioacid is as a reference standard in

chromatographic methods, such as High-Performance Liquid Chromatography (HPLC) and

Ultra-Performance Liquid Chromatography (UPLC), to ensure the quality of Fluticasone

Propionate.[2]

Experimental Workflow for Impurity Profiling
The following diagram illustrates a general workflow for the use of Fluticasone Propionate
Dithioacid as a reference standard in the impurity profiling of a Fluticasone Propionate API or

drug product.
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Sample and Standard Preparation

Chromatographic Analysis

Data Processing and Evaluation
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Caption: General workflow for using Fluticasone Propionate Dithioacid as a reference

standard.

Generalized HPLC Method for Impurity Profiling
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While a specific monograph method for Fluticasone Propionate Dithioacid is not available, a

general reversed-phase HPLC method for Fluticasone Propionate and its impurities can be

adapted. The following table provides a starting point for method development.

Parameter Example Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase A 0.1% v/v Orthophosphoric acid in water

Mobile Phase B Acetonitrile

Gradient Time-based gradient of Mobile Phase B

Flow Rate 1.0 - 1.5 mL/min

Column Temperature 40°C

Detection Wavelength 239 nm

Injection Volume 10 - 20 µL

Method Development Notes:

The gradient elution should be optimized to achieve adequate separation of Fluticasone
Propionate Dithioacid from the main API peak and other known impurities.

A photodiode array (PDA) detector can be used to assess peak purity.

The method must be validated according to ICH guidelines for specificity, linearity, accuracy,

precision, and robustness.

Stability
There is no publicly available stability data for Fluticasone Propionate Dithioacid. As a

general precaution for thioacid compounds, it should be stored at the recommended

temperature of -20°C and protected from light and moisture to prevent degradation.[5] Stability

studies should be conducted on in-house prepared solutions to determine their viability over

time.
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Conclusion
Fluticasone Propionate Dithioacid is a critical reference standard for the quality control of

Fluticasone Propionate. While detailed scientific literature on this specific compound is sparse,

its availability from specialized chemical suppliers enables its use in the routine analysis of drug

substance and product. The information and generalized protocols provided in this guide serve

as a foundation for researchers and analytical scientists to develop and validate methods for

the monitoring of this impurity, thereby contributing to the overall quality and safety of

Fluticasone Propionate-containing medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b16346402/docs?utm_src=pdf-body#technical-guide-fluticasone-propionate-dithioacid-for-reference-standard-applications
https://www.benchchem.com/product/b16346402?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/fluticasone-propionate-dithioacid-item-471790.html
https://www.axios-research.com/products/fluticasone-propionate-dithioacid
https://alentris.org/products/f/fluticasone/fluticasone-propionate-dithioacid/
https://tlcstandards.com/ProdDetail.aspx?ID=F-0940&name=FLUTICASONE
https://cdn.caymanchem.com/cdn/insert/20703.pdf
https://www.benchchem.com/product/b16346402/docs#technical-guide-fluticasone-propionate-dithioacid-for-reference-standard-applications
https://www.benchchem.com/product/b16346402/docs#technical-guide-fluticasone-propionate-dithioacid-for-reference-standard-applications
https://www.benchchem.com/product/b16346402/docs#technical-guide-fluticasone-propionate-dithioacid-for-reference-standard-applications
https://www.benchchem.com/product/b16346402/docs#technical-guide-fluticasone-propionate-dithioacid-for-reference-standard-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16346402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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